Cas no 18641-71-9 (2,4-Dimethyl-3-heptanone)
2,4-Dimethyl-3-heptanone structure
Product Name:2,4-Dimethyl-3-heptanone
CAS No:18641-71-9
MF:C9H18O
MW:142.238623142242
MDL:MFCD00027146
CID:87983
PubChem ID:29178
Update Time:2025-04-18
2,4-Dimethyl-3-heptanone Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dimethylheptan-3-one
- 2,4-Dimethyl-3-heptanone
- 2,4-D,AMINE SALT
- 2,4-dimethyl-heptan-3-one
- 3-Heptanone,2,4-dimethyl
- 3-Heptanone, 2,4-Dime
- 2-AMYL ISOPROPYL KETONE
- 2-pentyl isopropyl ketone
- MMEXTUAHJZOQKN-UHFFFAOYSA-N
- FT-0637730
- 18641-71-9
- AKOS006227586
- CS-0333769
- 3-Heptanone,2,4-dimethyl-
- MFCD00027146
- 3-Heptanone, 2,4-dimethyl-
- SCHEMBL3448289
- AS-58317
- DTXSID30940081
- DB-044599
-
- MDL： MFCD00027146
- Inchi： 1S/C9H18O/c1-5-6-8(4)9(10)7(2)3/h7-8H,5-6H2,1-4H3
- InChI Key： MMEXTUAHJZOQKN-UHFFFAOYSA-N
- SMILES： O=C(C(C)C)C(C)CCC
Computed Properties
- Exact Mass: 142.13600
- Monoisotopic Mass: 142.135765193 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.9
- Molecular Weight: 142.24
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Color/Form: Uncertain
- Density: 0.812
- Melting Point: NA
- Boiling Point: 170.3°C at 760 mmHg
- Flash Point: 44°(111°F)
- Refractive Index: 1.413
- PSA: 17.07000
- LogP: 2.64770
- Solubility: Uncertain
- Vapor Pressure: 1.5±0.3 mmHg at 25°C
2,4-Dimethyl-3-heptanone Security Information
- Signal Word：Warning
- Hazard Statement： H319
- Warning Statement： P305+P351+P338
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37
- HazardClass：3
- Storage Condition：Sealed in dry,2-8°C
- Risk Phrases：R36/37/38
2,4-Dimethyl-3-heptanone Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2,4-Dimethyl-3-heptanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-TL682-2g |
2,4-Dimethyl-3-heptanone |
18641-71-9 | 99% | 2g |
￥304.0 | 2022-02-28 | |
| TRC | D461868-100mg |
2,4-Dimethyl-3-heptanone |
18641-71-9 | 100mg |
$ 88.00 | 2023-09-07 | ||
| TRC | D461868-500mg |
2,4-Dimethyl-3-heptanone |
18641-71-9 | 500mg |
$ 144.00 | 2023-09-07 | ||
| TRC | D461868-1g |
2,4-Dimethyl-3-heptanone |
18641-71-9 | 1g |
$ 259.00 | 2023-09-07 | ||
| eNovation Chemicals LLC | D769206-10g |
2,4-Dimethylheptan-3-one |
18641-71-9 | 99% | 10g |
$210 | 2023-09-01 | |
| TRC | D461868-1000mg |
2,4-Dimethyl-3-heptanone |
18641-71-9 | 1g |
$259.00 | 2023-05-18 | ||
| A2B Chem LLC | AB60291-100mg |
2,4-Dimethylheptan-3-one |
18641-71-9 | 100mg |
$206.00 | 2024-04-20 | ||
| A2B Chem LLC | AB60291-500mg |
2,4-Dimethylheptan-3-one |
18641-71-9 | 500mg |
$261.00 | 2024-04-20 | ||
| A2B Chem LLC | AB60291-1g |
2,4-Dimethylheptan-3-one |
18641-71-9 | 1g |
$369.00 | 2024-04-20 | ||
| 1PlusChem | 1P003GAR-1g |
2,4-Dimethylheptan-3-one |
18641-71-9 | 1g |
$321.00 | 2025-02-19 |
2,4-Dimethyl-3-heptanone Related Literature
-
1. Laboratory emulation of polyketide biosynthesis: an iterative, aldol-based, synthetic entry to polyketide libraries using (R)- and (S?)-1-(benzyloxy)-2-methylpentan-3-one, and conformational aspects of extended polypropionatesIan Paterson,Jeremy P. Scott J. Chem. Soc. Perkin Trans. 1 1999 1003
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